Cas no 1381944-60-0 (5-Bromo-6,7-difluoro-1-methyl-1,3-benzodiazole)

• Product Name: 5-Bromo-6,7-difluoro-1-methyl-1,3-benzodiazole
• CAS No: 1381944-60-0
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• MDL: MFCD22375040
• CID: 2772679
• PubChem ID: 70699937
• Update Time: 2025-04-21

5-Bromo-6,7-difluoro-1-methyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6,7-difluoro-1-methylbenzimidazole
• 5-Bromo-6,7-difluoro-1-methyl-1,3-benzodiazole;
• 5-bromo-6,7-difluoro-1-methyl-1H-1,3-benzodiazole
• DTXSID90743050
• CS-0211396
• 1381944-60-0
• MFCD22375040
• AKOS025394352
• 5-Bromo-6,7-difluoro-1-methyl-benzimidazole
• 1H-Benzimidazole, 5-bromo-6,7-difluoro-1-methyl-
• 5-Bromo-6,7-difluoro-1-methyl-1,3-benzodiazole
• SCHEMBL20512424
• 5-Bromo-6,7-difluoro-1-methyl-1H-benzimidazole
• BS-21328

• MDL： MFCD22375040
• Inchi： 1S/C8H5BrF2N2/c1-13-3-12-5-2-4(9)6(10)7(11)8(5)13/h2-3H,1H3
• InChI Key： ZGZACHGAOZFXKQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2=C(C=1)N=CN2C)F)F

Computed Properties

• Exact Mass: 245.96000
• Monoisotopic Mass: 245.96042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.61400